Cas no 1134-87-8 (3-Benzyl-2,4-pentanedione)

3-Benzyl-2,4-pentanedione Properties

Names and Identifiers

• 3-Benzylpentane-2,4-dione
• 2,4-Pentandedione, 3-(phenylmethyl)
• 2,4-Pentanedione,3-(phenylmethyl)-
• 3-BENZYL-2,4-PENTANEDIONE
• 3-benzyl-2,4-pentanedione(SALTDATA: FREE)
• 2,3-benzyl
• 2,4-Pentanedione,3-benzyl
• 3-benzyl-acetylacetone
• 3-benzyl-pentane-2,4-dione
• benzyl-2,4-pentanedione
• 1134-87-8
• 3-(Phenylmethyl)-2,4-pentanedione
• NSC 35139
• MFCD00544307
• 2,4-Pentanedione, 3-benzyl- (8CI)
• AI3-18949
• 2, 3-(phenylmethyl)-
• BS-37035
• 2, 3-benzyl-
• 2,4-Pentanedione, 3-(phenylmethyl)-
• NSC35139
• 3-Benzyl-2,4-pentanedione, AldrichCPR
• AKOS004907979
• NSC-35139
• SCHEMBL1896075
• 2,4-Pentanedione, 3-benzyl-
• WC38C3PH26
• DTXSID50150403
• BAA13487
• 3-Benzyl-2,4-pentanedione
• 3-benzylpentane-2,4-dione
• +Expand

• MDL： MFCD00544307
• InChIKey： WAJQTBOWJRUOOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O2/c1-9(13)12(10(2)14)8-11-6-4-3-5-7-11/h3-7,12H,8H2,1-2H3
• SMILES： CC(=O)C(CC1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 190.09938
• Heavy Atom Count: 14
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 2.02330
• PSA: 34.14000
• Refractive Index: 1.506
• Boiling Point: 285.3°Cat760mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 106.2°C
• Density: 1.04

3-Benzyl-2,4-pentanedione Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Benzyl-2,4-pentanedione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%